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Compound of Interest

Compound Name: Cycluron

Cat. No.: B1210594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the solubility and stability of the urea herbicide Cycluron in aqueous solutions. Due to its

status as an obsolete herbicide, publicly available data is limited. Therefore, this guide also

incorporates information on structurally similar phenylurea herbicides to provide a broader

context for its potential behavior.

Core Properties of Cycluron
Cycluron, chemically known as 3-cyclooctyl-1,1-dimethylurea, is a solid, colorless, and

odorless compound.[1] A summary of its key physical and chemical properties is presented in

Table 1.

Property Value Reference

Chemical Formula C₁₁H₂₂N₂O [1]

Molecular Weight 198.31 g/mol [1]

Melting Point 138 °C [1]

Water Solubility (20 °C) 1.1 - 1.2 g/L [1]

Synonyms
OMU, N-cyclooctyl-N',N'-

dimethylurea
[1]
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Aqueous Solubility of Cycluron
The solubility of a substance in water is a critical parameter influencing its environmental fate

and bioavailability.

Reported Solubility Data
The aqueous solubility of Cycluron has been reported at 20 °C. The available data are

summarized in Table 2.

Temperature (°C) Solubility (g/L) Solubility (mg/L)
Molar Solubility
(mol/L)

20 1.1 - 1.2 1100 - 1200
~5.5 x 10⁻³ - 6.0 x

10⁻³

Data sourced from PubChem.[1]

Factors Influencing Solubility
While specific data for Cycluron is unavailable, the solubility of urea-based compounds in

aqueous solutions is generally influenced by temperature and pH.

Temperature: The solubility of most solid organic compounds, including urea derivatives,

tends to increase with rising temperature.[2][3][4]

pH: The solubility of some urea herbicides, particularly sulfonylureas, can be significantly

affected by the pH of the solution.[5][6][7] For many phenylurea herbicides, solubility can

increase in more acidic or alkaline conditions compared to neutral pH, depending on the

specific pKa of the compound.[6]

Stability of Cycluron in Aqueous Solutions
The stability of Cycluron in water is a key determinant of its persistence in the environment.

The primary degradation pathways for urea herbicides in aqueous environments are hydrolysis

and photolysis. Although it has been stated that Cycluron is stable, urea herbicides as a class

are known to degrade under certain conditions.[1][8]
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Hydrolysis
Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical

bonds. For phenylurea herbicides, the urea bridge is the primary site for hydrolytic attack.

While specific hydrolysis data for Cycluron is not available, studies on other urea herbicides

like monuron indicate that hydrolysis is negligible in neutral solutions at room temperature but

increases under more acidic or alkaline conditions and at elevated temperatures.[9] For

instance, linuron is reported to be stable in neutral aqueous media.[8] The half-life of

monolinuron in water has been determined to be 22 days.[10]

General Hydrolysis Pathway for Phenylurea Herbicides:

The hydrolysis of phenylurea herbicides typically involves the cleavage of the urea bond,

leading to the formation of a substituted aniline and a derivative of carbamic acid, which can

further decompose.

Cycluron
(3-cyclooctyl-1,1-dimethylurea)

Hydrolysis
(H₂O, H⁺ or OH⁻) Cyclooctylamine + Dimethylamine + CO₂

Click to download full resolution via product page

Caption: General hydrolysis pathway of Cycluron.

Photolysis
Photolysis is the degradation of a molecule by light. Phenylurea herbicides can undergo

photodegradation in aqueous solutions when exposed to sunlight.

Specific photolysis data for Cycluron in water is not readily available. However, studies on the

related compound diuron have shown that its photodegradation is influenced by pH.[11][12][13]

The process can be complex, involving direct absorption of light by the herbicide or indirect

photolysis mediated by other substances in the water.

Potential Photodegradation Pathways for Cycluron:
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Based on studies of other phenylurea herbicides, potential photodegradation pathways for

Cycluron could include N-demethylation, hydroxylation of the cyclooctyl ring, and cleavage of

the urea linkage.

Photodegradation Pathways

Cycluron

N-Demethylation Product

hν

Hydroxylated Product

hν

Urea Bond Cleavage Products

hν

Click to download full resolution via product page

Caption: Potential photodegradation pathways for Cycluron.

Experimental Protocols
Standardized methods are crucial for obtaining reliable and comparable data on the solubility

and stability of chemical compounds. The following sections outline the principles of widely

accepted experimental protocols.

Determination of Aqueous Solubility (OECD 105)
The OECD Guideline for the Testing of Chemicals, Test No. 105, describes two primary

methods for determining water solubility: the Column Elution Method and the Flask Method.[14]

[15][16][17]

Workflow for Solubility Determination (Flask Method):
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Start

Add excess Cycluron to water

Equilibrate at constant temperature
(e.g., 20°C, with stirring)

Separate solid and liquid phases
(centrifugation/filtration)

Analyze Cycluron concentration in the
aqueous phase (e.g., by HPLC-UV)

End

Click to download full resolution via product page

Caption: Workflow for the Flask Method (OECD 105).

Hydrolysis Study (OECD 111)
OECD Guideline 111 details a procedure for assessing the rate of hydrolysis of chemicals in

water at different pH values (typically 4, 7, and 9) and temperatures.

Workflow for Hydrolysis Study:
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Start

Prepare buffered aqueous solutions
of Cycluron at different pH values

Incubate solutions in the dark
at constant temperature

Collect samples at various time intervals

Analyze Cycluron concentration
and identify degradation products

Calculate hydrolysis rate constants
and half-lives

End

Click to download full resolution via product page

Caption: Workflow for a hydrolysis study (OECD 111).

Photolysis Study (OECD 316)
OECD Guideline 316 provides a framework for studying the photodegradation of chemicals in

water using a light source that simulates natural sunlight.

Workflow for Photolysis Study:
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Start

Prepare an aqueous solution of Cycluron

Irradiate with a simulated sunlight source Maintain a dark control sample

Collect samples from both irradiated
and dark control at time intervals

Analyze Cycluron concentration and
identify photoproducts

Determine photolysis rate constant
and half-life

End

Click to download full resolution via product page

Caption: Workflow for a photolysis study (OECD 316).

Analytical Methodology
High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common

and effective method for the quantitative analysis of phenylurea herbicides and their

degradation products in aqueous samples.[18][19] For the identification of unknown

degradation products, Mass Spectrometry (MS) is an indispensable tool.[20][21][22]
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Conclusion
The aqueous solubility of Cycluron at ambient temperature is well-documented. However,

there is a significant lack of quantitative data regarding its stability in aqueous solutions under

various environmental conditions such as different pH levels, temperatures, and light exposure.

Based on the behavior of structurally related phenylurea herbicides, it can be inferred that

Cycluron likely undergoes hydrolysis and photolysis, with the rates of these degradation

processes being dependent on environmental factors. To obtain a definitive understanding of

Cycluron's environmental fate, further experimental studies following standardized protocols,

such as those provided by the OECD, are necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cycluron | C11H22N2O | CID 16554 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. solubilityofthings.com [solubilityofthings.com]

3. Solubility Of Urea Overview [jinjiangmelamine.com]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

6. northcentralfertility.com [northcentralfertility.com]

7. Effect of carrier pH on Accent activity | Integrated Crop Management
[crops.extension.iastate.edu]

8. Linuron | C9H10Cl2N2O2 | CID 9502 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. Monuron | C9H11ClN2O | CID 8800 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. Monolinuron | C9H11ClN2O2 | CID 15629 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Photodegradation of the herbicide diuron in water under simulated sunlight
[jstage.jst.go.jp]

12. Issue:Photodegradation of the herbicide diuron in water under simulated sunlight :
Geochemical Journal [geochemical-journal.jp]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://www.benchchem.com/product/b1210594?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cycluron
https://www.solubilityofthings.com/urea
https://jinjiangmelamine.com/solubility-of-urea/
https://www.mdpi.com/2077-0472/12/12/2037
https://www.researchgate.net/figure/Impact-of-spray-solution-pH-on-herbicides-efficacy-against-volunteer-oilseed-rape_tbl1_351407987
https://northcentralfertility.com/proceedings/?action=download&item=4283
https://crops.extension.iastate.edu/encyclopedia/effect-carrier-ph-accent-activity
https://crops.extension.iastate.edu/encyclopedia/effect-carrier-ph-accent-activity
https://pubchem.ncbi.nlm.nih.gov/compound/Linuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monolinuron
https://www.jstage.jst.go.jp/article/geochemj/49/3/49_2.0358/_article
https://www.jstage.jst.go.jp/article/geochemj/49/3/49_2.0358/_article
https://geochemical-journal.jp/papers/view/1787
https://geochemical-journal.jp/papers/view/1787
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. researchgate.net [researchgate.net]

14. filab.fr [filab.fr]

15. laboratuar.com [laboratuar.com]

16. oecd.org [oecd.org]

17. oecd.org [oecd.org]

18. Multiresidue HPLC methods for phenyl urea herbicides in water - PubMed
[pubmed.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. Photocatalytic degradation of phenyl-urea herbicides chlortoluron and chloroxuron:
characterization of the by-products by liquid chromatography coupled to electrospray
ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

21. w3.ual.es [w3.ual.es]

22. Structural characterization of a degradation product of rocuronium using
nanoelectrospray-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Solubility and Stability of Cycluron in Aqueous
Solutions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210594#solubility-and-stability-of-cycluron-in-
aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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